1-(Benzo[d]thiazol-2-yl)-1-(thiophen-2-yl)pent-4-en-1-ol

• Molecular Formula: C16H15NOS2
• Molecular Weight: 301.4 g/mol
• IUPAC Name: 1-(1,3-benzothiazol-2-yl)-1-thiophen-2-ylpent-4-en-1-ol
• InChI: InChI=1S/C16H15NOS2/c1-2-3-10-16(18,14-9-6-11-19-14)15-17-12-7-4-5-8-13(12)20-15/h2,4-9,11,18H,1,3,10H2
• InChI Key: IBVJPGAYNODPGW-UHFFFAOYSA-N
• Canonical SMILES: C=CCCC(C1=CC=CS1)(C2=NC3=CC=CC=C3S2)O

Description

1-(Benzo[d]thiazol-2-yl)-1-(thiophen-2-yl)pent-4-en-1-ol is a novel synthetic compound designed for research and development applications, particularly within medicinal chemistry. Its structure incorporates two privileged pharmacophores—a benzothiazole ring and a thiophene ring—which are known to confer significant biological activity and are prevalent in many investigated therapeutic agents . The benzothiazole nucleus is a well-established scaffold in drug discovery, with derivatives demonstrating a wide spectrum of potential pharmacological properties, including antimicrobial, anticancer, and anti-Alzheimer activities . The specific stereochemistry and substitution pattern of this compound make it a valuable intermediate for synthesizing more complex molecules and for exploring structure-activity relationships (SAR). Researchers can utilize this chemical to probe its mechanism of action against various biological targets, such as enzymes like acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), which are relevant in neurodegenerative conditions , or as a potential inhibitor of bacterial quorum-sensing pathways . Its structural features also suggest potential for investigation as an antimycobacterial agent, given the reported activity of analogous benzothiazole-hydrazine hybrids . This product is provided for research purposes to support the development of new chemical entities and biological probes. It is supplied as a high-purity compound, characterized by modern spectroscopic techniques to ensure quality and consistency for your experimental work. This product is labeled "For Research Use Only" (RUO) and is not intended for diagnostic, therapeutic, or any human use.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Table 1: Structural Comparison of Key Analogues

Compound Name	Core Structure	Substituents (R1, R2)	Functional Groups	Key Features	Reference
Target Compound	Benzothiazole + thiophene	R1: Thiophen-2-yl; R2: Pent-4-en-1-ol	Alcohol, alkene	Conformational flexibility	N/A
1-(Benzo[d]thiazol-2-yl)-1-phenylpent-4-en-1-ol (1a)	Benzothiazole + phenyl	R1: Phenyl; R2: Pent-4-en-1-ol	Alcohol, alkene	Phenyl vs. thiophene electronic effects
1-(Benzo[d]thiazol-2-yl)-5-(4-methoxyphenyl)pentan-1-one (8b)	Benzothiazole	R1: 4-Methoxyphenyl; R2: Ketone	Ketone, methoxy	Ketone vs. alcohol reactivity
1-(Benzo[d]thiazol-2-yl)-4-iodobutan-1-one (34)	Benzothiazole	R1: Iodoalkyl; R2: Ketone	Ketone, alkyl halide	Alkylating agent intermediate
4-(Benzo[d]thiazol-2-yl)-1-(2-nitrophenyl)-1H-1,2,3-triazol-5-amine	Benzothiazole + triazole	R1: 2-Nitrophenyl; R2: Amine	Amine, nitro	Antiproliferative potential

Key Differences and Implications

Substituent Effects: Thiophene vs. Phenyl (1a vs. Alcohol vs. Ketone (Target vs. 8b): The hydroxyl group in the target compound increases polarity and hydrogen-bonding capacity, which may improve aqueous solubility compared to ketone analogs like 8b .

Chain Flexibility :

• The pent-4-en-1-ol chain introduces a double bond, reducing rotational barriers and enabling diverse conformations. This contrasts with rigid ketones (e.g., 8b) or halogenated chains (e.g., 34), which are optimized for specific reactivity (e.g., alkylation) .

Biological Activity :

• Analogs such as 8b–8h () inhibit prostaglandin E2 (PGE2) in mesangial cells, with ketones showing moderate activity (IC50 ~10–50 µM). The target’s alcohol group could modulate this activity .
• Piperazine-linked derivatives (e.g., compound 13 in ) target 5HT1A and SERT, suggesting the target compound’s thiophene and alcohol moieties may align with neurological applications .

Q & A

Q. Q1. What are the standard synthetic routes for preparing 1-(Benzo[d]thiazol-2-yl)-1-(thiophen-2-yl)pent-4-en-1-ol, and how are intermediates characterized?

Methodological Answer: The compound is typically synthesized via multi-step reactions involving benzothiazole and thiophene precursors. A representative procedure involves:

Formation of intermediates : Benzothiazole derivatives are prepared by reacting hydroxylamine hydrochloride with acyl chlorides (e.g., benzoyl chloride) in dichloromethane (DCM) under basic conditions (Et₃N), followed by extraction and drying .

Coupling reactions : Thiophene moieties are introduced via nucleophilic substitution or condensation. For example, 4-(benzo[d]thiazol-2-yl)benzenamine reacts with aryl isothiocyanates in anhydrous DMF under reflux, monitored by TLC .

Characterization : Intermediates are analyzed using NMR (¹H/¹³C), IR spectroscopy, and MS to confirm structural integrity and purity .

Q. Q2. Which spectroscopic techniques are most effective for confirming the structure of this compound?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR) : ¹H NMR identifies proton environments (e.g., thiophene protons at δ 6.8–7.2 ppm, benzothiazole protons at δ 7.5–8.3 ppm). ¹³C NMR confirms carbonyl and aromatic carbons .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) determines molecular ion peaks (e.g., [M+H]⁺) and fragmentation patterns .
• Infrared (IR) Spectroscopy : Peaks at ~1650 cm⁻¹ (C=N stretch in benzothiazole) and ~3400 cm⁻¹ (O-H stretch) validate functional groups .

Advanced Research Questions

Q. Q3. How can reaction conditions be optimized to improve the yield of 1-(Benzo[d]thiazol-2-yl)-1-(thiophen-2-yl)pent-4-en-1-ol?

Methodological Answer: Critical parameters include:

• Solvent selection : Polar aprotic solvents (e.g., DMF) enhance reactivity in coupling steps, while DCM is ideal for acid-sensitive reactions .
• Catalysts : Use of Lewis acids (e.g., ZnCl₂) or transition metals (e.g., Pd for cross-coupling) can accelerate thiophene-benzothiazole conjugation .
• Temperature control : Reflux conditions (80–100°C) for 4–6 hours maximize yield while minimizing side reactions .
• Workup : Sequential extraction (e.g., NaHCO₃ for acidic impurities) and crystallization (ethanol/water) improve purity .

Q. Q4. What strategies resolve contradictions in spectroscopic data for this compound?

Methodological Answer:

• Comparative analysis : Cross-reference with structurally analogous compounds (e.g., benzothiazole-thiophene hybrids) to validate unexpected peaks .
• 2D NMR : HSQC and HMBC experiments clarify ambiguous proton-carbon correlations, particularly in overlapping aromatic regions .
• Isotopic labeling : Use deuterated solvents (e.g., DMSO-d₆) to eliminate solvent interference in NMR spectra .
• Reproducibility : Replicate syntheses under controlled conditions to rule out experimental artifacts .

Q. Q5. How can computational methods predict the reactivity and electronic properties of this compound?

Methodological Answer:

• Density Functional Theory (DFT) : Calculates HOMO/LUMO energies to predict nucleophilic/electrophilic sites. For example, the thiophene ring often acts as an electron donor .
• Molecular docking : Simulates interactions with biological targets (e.g., enzymes) to guide pharmacological studies .
• Solubility modeling : Software like COSMO-RS predicts solubility in various solvents, aiding formulation design .

Key Research Considerations

• Stereochemical analysis : The pent-4-en-1-ol moiety may exhibit geometric isomerism; chiral HPLC or X-ray crystallography can resolve enantiomers .
• Biological relevance : Prioritize assays for antimicrobial or anticancer activity, leveraging the known bioactivity of benzothiazole-thiophene hybrids .